Cas no 1261903-29-0 (5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol)

5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol is a fluorinated phenolic compound with a distinct molecular structure featuring both hydroxyl and trifluoromethyl functional groups. Its unique chemical properties, including enhanced electron-withdrawing effects and increased stability due to fluorine substitution, make it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple reactive sites allows for selective functionalization, facilitating its use in the development of bioactive molecules. Its structural characteristics may also contribute to improved metabolic stability and binding affinity in drug design. This compound is particularly useful in applications requiring precise modulation of physicochemical properties, such as solubility and lipophilicity.

5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol structure

1261903-29-0 structure

Product Name:5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol

CAS No:1261903-29-0

MF:C₁₃H₈F₄O₂

MW:272.195037841797

MDL:MFCD18316253

CID:2762396

PubChem ID:53221976

Update Time:2025-05-27

5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

- 5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol, 95%
- 5-(4-FLUORO-2-HYDROXYPHENYL)-3-TRIFLUOROMETHYLPHENOL
- 4-Fluoro-5'-(trifluoromethyl)[1,1'-biphenyl]-2,3'-diol
- 1261903-29-0
- MFCD18316253
- DTXSID40686564
- 5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol
- MDL： MFCD18316253
- Inchi： 1S/C13H8F4O2/c14-9-1-2-11(12(19)6-9)7-3-8(13(15,16)17)5-10(18)4-7/h1-6,18-19H
- InChI Key： ZEYJSDXYZTUFPX-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=C(C=1)C1C=CC(=CC=1O)F)O)(F)F

Computed Properties

Exact Mass: 272.04604214Da
Monoisotopic Mass: 272.04604214Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 40.5Å²

5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322461-5 g	5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol, 95%; .	1261903-29-0	95%	5g	€1,159.00	2022-08-31
abcr	AB322461-5g	5-(4-Fluoro-2-hydroxyphenyl)-3-trifluoromethylphenol, 95%; .	1261903-29-0	95%	5g	€1159.00	2024-04-20